Cas no 1229626-73-6 (3-Cyano-2,5-difluoro-6-hydrazinopyridine)

3-Cyano-2,5-difluoro-6-hydrazinopyridine is a versatile heterocyclic compound featuring a pyridine core substituted with cyano, fluoro, and hydrazino functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of fluorinated active ingredients. The presence of both electron-withdrawing (cyano, fluoro) and nucleophilic (hydrazino) groups enhances its reactivity, enabling selective modifications for targeted applications. The fluorine atoms contribute to improved metabolic stability and bioavailability in derived compounds. This reagent is particularly useful in constructing fused heterocycles or as a building block for biologically active molecules. Its stability under standard handling conditions further adds to its practicality in synthetic workflows.

3-Cyano-2,5-difluoro-6-hydrazinopyridine structure

1229626-73-6 structure

Product Name:3-Cyano-2,5-difluoro-6-hydrazinopyridine

CAS No:1229626-73-6

MF:C₆H₄F₂N₄

MW:170.119566917419

MDL:MFCD16622005

CID:5177398

Update Time:2026-03-05

3-Cyano-2,5-difluoro-6-hydrazinopyridine Chemical and Physical Properties

Names and Identifiers

- 3-Cyano-2,5-difluoro-6-hydrazinopyridine
- MDL： MFCD16622005
- Inchi： 1S/C6H4F2N4/c7-4-1-3(2-9)5(8)11-6(4)12-10/h1H,10H2,(H,11,12)
- InChI Key： AEJVGIBCGFGHSW-UHFFFAOYSA-N
- SMILES： FC1=CC(C#N)=C(N=C1NN)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 201
XLogP3: 0.7
Topological Polar Surface Area: 74.7

3-Cyano-2,5-difluoro-6-hydrazinopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB470112-1 g	3-Cyano-2,5-difluoro-6-hydrazinopyridine; .	1229626-73-6		1g	€690.00	2023-04-21
abcr	AB470112-1g	3-Cyano-2,5-difluoro-6-hydrazinopyridine; .	1229626-73-6		1g	€690.00	2025-04-21

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 3-Cyano-2,5-difluoro-6-hydrazinopyridine

Comprehensive Overview of 3-Cyano-2,5-difluoro-6-hydrazinopyridine (CAS No. 1229626-73-6)

3-Cyano-2,5-difluoro-6-hydrazinopyridine (CAS No. 1229626-73-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano and hydrazino functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring difluoro substitutions, enhances its reactivity and selectivity, making it a valuable building block in modern organic chemistry.

In recent years, the demand for fluorinated pyridine derivatives like 3-Cyano-2,5-difluoro-6-hydrazinopyridine has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential role in developing kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. The compound's hydrazine moiety also opens avenues for designing chelation therapies and metal-organic frameworks (MOFs), a hot topic in sustainable chemistry.

The synthesis of 1229626-73-6 involves multi-step reactions, often starting from 2,5-difluoropyridine derivatives. Optimizing its yield and purity is a key challenge, as discussed in forums like ResearchGate and ScienceDirect. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP). These aspects are frequently searched by chemists seeking high-purity intermediates for scalable production.

From an SEO perspective, queries like "3-Cyano-2,5-difluoro-6-hydrazinopyridine supplier" or "CAS 1229626-73-6 applications" reflect user intent. Addressing these, we highlight its use in crop protection chemicals, where its fluorine atoms improve bioavailability. Additionally, its role in PET radiopharmaceuticals aligns with trends in precision medicine, a topic dominating Google Scholar searches. This dual applicability underscores its industrial relevance.

Environmental and safety profiles of 3-Cyano-2,5-difluoro-6-hydrazinopyridine are rigorously evaluated. While not classified as hazardous, proper handling protocols are emphasized in SDS documentation. The compound's biodegradability and eco-friendly synthesis routes are under investigation, resonating with the green chemistry movement—a trending search term among ACS (American Chemical Society) members.

In conclusion, CAS No. 1229626-73-6 exemplifies innovation at the intersection of medicinal chemistry and material science. Its adaptability to AI-driven drug design tools and automated synthesis platforms positions it as a future-proof asset. For researchers exploring structure-activity relationships (SAR) or click chemistry, this compound offers a compelling case study, bridging theoretical insights with practical applications.